Cas no 368-53-6 (3,5-Diaminobenzotrifluoride)
3,5-Diaminobenzotrifluoride structure
Product Name:3,5-Diaminobenzotrifluoride
CAS No:368-53-6
MF:C7H7F3N2
MW:176.139091730118
MDL:MFCD00014776
CID:37100
PubChem ID:24851813
Update Time:2025-10-28
3,5-Diaminobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 5-(Trifluoromethyl)benzene-1,3-diamine
- 5-Trifluoromethyl-1,3-phenylenediamine
- 5-(Trifluoromethyl)-1,3-phenylenediamine
- 5-Trifluoromethyl-m-phenylenediamine
- 3,5-Diaminobenzotrifluoride
- C7H7F3N2
- 3,5-Benzotrifluorodiamine
- 5-(Trifluoromethyl)-1,3-benzenediamine
- 1,3-Benzeneamine, 5-[(trifluoromethyl)-
- 1,3-Benzenediamine, 5-(trifluoromethyl)-
- Z89RD529KK
- alpha,alpha,alpha-Trifluorotoluene-3,5-diamine
- 5-trifluoromethyl-benzene-1,3-diamine
- 1,3-Benzeneamine, 5-((trifluoromethyl)-
- PubChe
- DTXSID4073170
- Q27295135
- 4-13-00-00264 (Beilstein Handbook Reference)
- MFCD00014776
- BENZOTRIFLUORODIAMINE, 3,5-
- 5-(Trifluoromethyl)-1,3-phenylenediamine, 98%
- FT-0614491
- AKOS002663569
- 3,5-diamino benzotrifluoride
- Toluene-3,5-diamine, alpha,alpha,alpha-trifluoro-
- 3-(trifluoromethyl)-1,5-phenylenediamine
- J-511244
- SCHEMBL394717
- 1-trifluoromethyl-3,5-diaminobenzene
- A6343
- SY031397
- NS00041454
- BRN 2966748
- AM62321
- CS-W017415
- T3239
- UNII-Z89RD529KK
- EINECS 206-708-8
- PS-8583
- 5-(Trifluoromethyl)-m-phenylenediamine
- FT-0654622
- AC-17469
- 368-53-6
- CHOLINEDIHYDROGENCITRATE
- EN300-4257760
- FT104978
-
- MDL： MFCD00014776
- Inchi： 1S/C7H7F3N2/c8-7(9,10)4-1-5(11)3-6(12)2-4/h1-3H,11-12H2
- InChI Key： KZSXRDLXTFEHJM-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C=1)N)N)(F)F
- BRN： 2966748
Computed Properties
- Exact Mass: 176.05600
- Monoisotopic Mass: 176.056133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 52
Experimental Properties
- Color/Form: Not available
- Density: 1.2773 (estimate)
- Melting Point: 87.0 to 91.0 deg-C
- Boiling Point: 275 ºC at 760 mmHg
- Flash Point: 122.5 ºC
- Refractive Index: 1.54
- PSA: 52.04000
- LogP: 3.03220
- Solubility: Not available
3,5-Diaminobenzotrifluoride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302,H318
- Warning Statement： P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： S26-S39
- RTECS：CZ1606000
-
Hazardous Material Identification：
- HazardClass：IRRITANT, IRRITANT-HARMFUL
- Risk Phrases：R22; R41
- Safety Term：S26;S39
3,5-Diaminobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A240335-1g |
3,5-Diaminobenzotrifluoride |
368-53-6 | 1g |
$ 58.00 | 2023-09-09 | ||
| TRC | A240335-5g |
3,5-Diaminobenzotrifluoride |
368-53-6 | 5g |
$ 75.00 | 2023-09-09 | ||
| TRC | A240335-10g |
3,5-Diaminobenzotrifluoride |
368-53-6 | 10g |
$ 126.00 | 2023-09-09 | ||
| Chemenu | CM109554-100g |
5-(Trifluoromethyl)benzene-1,3-diamine |
368-53-6 | 95+% | 100g |
$271 | 2021-06-17 | |
| Alichem | A019086982-100g |
5-(Trifluoromethyl)benzene-1,3-diamine |
368-53-6 | 98% | 100g |
$295.80 | 2023-09-02 | |
| Alichem | A019086982-500g |
5-(Trifluoromethyl)benzene-1,3-diamine |
368-53-6 | 98% | 500g |
$695.64 | 2023-09-02 | |
| Fluorochem | 003180-1g |
3,5-Diaminobenzotrifluoride |
368-53-6 | 98% | 1g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 003180-5g |
3,5-Diaminobenzotrifluoride |
368-53-6 | 98% | 5g |
￡32.00 | 2022-03-01 | |
| Fluorochem | 003180-25g |
3,5-Diaminobenzotrifluoride |
368-53-6 | 98% | 25g |
￡118.00 | 2022-03-01 | |
| Fluorochem | 003180-100g |
3,5-Diaminobenzotrifluoride |
368-53-6 | 98% | 100g |
￡236.00 | 2022-03-01 |
3,5-Diaminobenzotrifluoride Related Literature
-
Daniele Rosa-Gastaldo,Vytautas Pe?iuk?nas,Christopher A. Hunter,Luca Gabrielli Org. Biomol. Chem. 2021 19 8947
-
Luca Gabrielli,Diego Nú?ez-Villanueva,Christopher A. Hunter Chem. Sci. 2020 11 561
-
Ji Woo Kim,Jin Hui Jo,Songah Jeong,Won Seok Chi,Hyungwoo Kim Chem. Commun. 2023 59 6987
-
Hongtao Zuo,Guangtao Qian,Hai-Bei Li,Feng Gan,Yuting Fang,Xiuting Li,Jie Dong,Xin Zhao,Qinghua Zhang Polym. Chem. 2022 13 2999
-
Hongtao Zuo,Guangtao Qian,Hai-Bei Li,Feng Gan,Yuting Fang,Xiuting Li,Jie Dong,Xin Zhao,Qinghua Zhang Polym. Chem. 2022 13 2999
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